Cas no 745784-04-7 (3,5-difluoropyridine-2-carboxylic acid)

• Product Name: 3,5-difluoropyridine-2-carboxylic acid
• CAS No: 745784-04-7
• MF: C₆H₃F₂NO₂
• MW: 159.090328454971
• MDL: MFCD05664124
• CID: 68735
• PubChem ID: 2783262
• Update Time: 2025-04-18

3,5-difluoropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoropicolinic acid
• 3,5-Difluoropyridine-2-carboxylic acid
• 3,5-difluoro-2-Pyridinecarboxylic acid
• C6H3F2NO2
• 2-Pyridinecarboxylic acid, 3,5-difluoro-
• 3,5-Difluoro-2-pyridinecarboxylicacid
• 3,5-Difluoropicolinicacid
• 2-Carboxy-3,5-difluoropyridine
• QKLXAJQKMIWFRC-UHFFFAOYSA-N
• STL554748
• BBL100954
• SBB052885
• 3,5-Difluoropyridine-2-carboxylicacid
• AM62409
• VP11164
• RP02
• DTXSID90382544
• 745784-04-7
• CS-W007725
• PS-6373
• EN300-98146
• 3,5-difluoro-pyridine-2-carboxylic acid
• Z1201623169
• SY008959
• 3,5-Difluoropyridine-2-carboxylic acid, 95%
• SB40501
• 3 pound not5-Difluoropyridine-2-carboxylicacid
• MFCD05664124
• J-511332
• SCHEMBL107357
• A9547
• FT-0649906
• AKOS005256446
• 3,5-Difluoropyridine-2-carboxylic acid,98%
• DB-013517
• 3,5-difluoropyridine-2-carboxylic acid

• MDL： MFCD05664124
• Inchi： 1S/C6H3F2NO2/c7-3-1-4(8)5(6(10)11)9-2-3/h1-2H,(H,10,11)
• InChI Key： QKLXAJQKMIWFRC-UHFFFAOYSA-N
• SMILES： FC1=CC(=CN=C1C(=O)O)F

Computed Properties

• Exact Mass: 159.01300
• Monoisotopic Mass: 159.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 50.2

Experimental Properties

• Density: 1.535
• Melting Point: 203-208 °C
• Boiling Point: 240.6°C at 760 mmHg
• Flash Point: 240.6 °C at 760 mmHg
• Refractive Index: 1.515
• PSA: 50.19000
• LogP: 1.05800

3,5-difluoropyridine-2-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids